Cas no 119567-79-2 (1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl-)

1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl- structure
119567-79-2 structure
Product Name:1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl-
CAS No:119567-79-2
MF:C8H13N5O4
MW:243.219920873642
CID:153085
PubChem ID:451448
Update Time:2025-04-19

1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboximidamide,1-b-D-ribofuranosyl-
    • TARIBAVIRIN
    • 1-((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
    • Icn 3142
    • Prodrug of ribavirin
    • Ribamidine
    • Aids000198
    • Aids-000198
    • Nsc627433 (hydrochloride salt)
    • 1-.beta.-D-Ribofuranosyl-1,2,4-triazole-3-carboximidine hydrochloride
    • 40372-00-7 (Hydrochloride)
    • UNII-R3B1994K2E
    • R3B1994K2E
    • R1Y
    • Ribavirin amidine
    • Taribavirin [INN]
    • HY-10545
    • DTXSID80894181
    • NSC627433
    • CS-0002635
    • TARIBAVIRIN [MI]
    • SCHEMBL40670
    • 1H-1,2,4-Triazole-3-carboximidamide, 1-beta-D-ribofuranosyl-
    • TARIBAVIRIN [WHO-DD]
    • DB06408
    • NS00069187
    • 1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboximidamide
    • CHEMBL2111108
    • Q7686009
    • 1-beta-D-Ribofuranosyl-1,2,4-triazole-3-carboximidine
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboximidamide
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamidine
    • Taribavirin free base
    • CHEBI:134989
    • 1-beta-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboximidamide
    • AKOS040742679
    • Viramidine
    • 119567-79-2
    • 1-beta-D-Ribofuranosyl-1,2,4-triazole-3-carboxamidine
    • taribavirinum
    • DTXCID201324223
    • taribavirine
    • Viramidine (TN)
    • DA-78202
    • taribavirina
    • 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1,2,4-triazole-3-carboximidamide
    • Inchi: 1S/C8H13N5O4/c9-6(10)7-11-2-13(12-7)8-5(16)4(15)3(1-14)17-8/h2-5,8,14-16H,1H2,(H3,9,10)/t3-,4-,5-,8-/m1/s1
    • InChI Key: NHKZSTHOYNWEEZ-AFCXAGJDSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C=NC(C(=N)N)=N1

Computed Properties

  • Exact Mass: 243.09700
  • Monoisotopic Mass: 243.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.8
  • Topological Polar Surface Area: 151A^2

Experimental Properties

  • Density: 2.08
  • Boiling Point: 595.5°Cat760mmHg
  • Flash Point: 313.9°C
  • Refractive Index: 1.851
  • PSA: 150.50000
  • LogP: -2.02630

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